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Compound of Interest

Compound Name: 2-Phenylpropanenitrile

Cat. No.: B133222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of α-

methylbenzyl cyanide (also known as α-methylphenylacetonitrile). The information herein is

intended to support research, development, and quality control activities by providing essential

physicochemical data, standardized experimental protocols for its verification, and a

visualization of a typical synthetic workflow.

Core Physical and Chemical Properties
α-Methylbenzyl cyanide is an organic compound with the chemical formula C₆H₅CH(CH₃)CN.

[1][2] It is a key intermediate in various organic syntheses. Understanding its physical

properties is crucial for its handling, application, and the development of processes in which it

is a constituent.

Data Summary
The quantitative physical properties of α-methylbenzyl cyanide are summarized in the table

below for quick reference and comparison.
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Property Value Units Conditions

Molecular Formula C₉H₉N - -

Molecular Weight 131.17 g/mol -

CAS Number 1823-91-2 - -

Density 0.985 g/mL at 25 °C

Boiling Point 231 °C at 760 mmHg

Melting Point Not Applicable - -

Refractive Index 1.5106 - at 20 °C

Flash Point 94 °C Closed Cup

Solubility

Slightly soluble in

water; Soluble in

benzene, ethyl ether,

ethanol.

- -

[Sources:[1][3]]

Experimental Protocols
The following sections detail generalized, standard laboratory methodologies for the

determination of the key physical properties of liquid organic compounds like α-methylbenzyl

cyanide.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure.[4][5][6]

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)
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Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount (a few milliliters) of α-methylbenzyl cyanide is placed into the small test tube.

[6][7]

A capillary tube, sealed at one end, is placed into the liquid with the open end submerged.[4]

[8]

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The entire assembly is immersed in a Thiele tube or an oil bath.[4]

The bath is heated gently and steadily.[8]

As the temperature rises, air trapped in the capillary tube will slowly exit. Upon reaching the

boiling point, a rapid and continuous stream of bubbles will emerge from the capillary tube.[4]

[6][8]

The heat source is removed, and the liquid is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[4]

Determination of Density (Pycnometer or Volumetric
Method)
Density is the mass of a substance per unit volume.[9]

Apparatus:
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Pycnometer or a graduated cylinder (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.001 g)

Temperature-controlled water bath

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.[10]

The container is filled with a known volume of α-methylbenzyl cyanide (e.g., 25 mL). Care

should be taken to read the volume from the bottom of the meniscus if using a graduated

cylinder.[10]

The container with the liquid is weighed again to determine the total mass.[10]

The mass of the liquid is calculated by subtracting the mass of the empty container from the

total mass.[10]

The density is calculated using the formula: Density = Mass / Volume.[9]

For higher accuracy, the procedure should be performed at a constant temperature (e.g., 25

°C) using a water bath, and the average of multiple measurements should be taken.

Determination of Refractive Index (Abbe Refractometer)
The refractive index measures how light propagates through a substance and is a

characteristic property.[11]

Apparatus:

Abbe Refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissue
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Solvents for cleaning (e.g., acetone, ethanol)

Procedure:

The refractometer is turned on and the prism temperature is set to 20 °C using the water

circulator.

The prism surfaces are cleaned with a suitable solvent (e.g., acetone) and a soft, lint-free

tissue.[12]

Using a dropper, a few drops of α-methylbenzyl cyanide are placed on the surface of the

lower prism.[11][12]

The prisms are closed and locked securely.

The light source is positioned to illuminate the prisms.

While looking through the eyepiece, the handwheel is adjusted until the field of view shows a

distinct light and dark region.[12]

The compensator knob is turned to eliminate any color fringe at the boundary, resulting in a

sharp, black-and-white dividing line.

The main adjustment knob is used to center the sharp boundary line precisely on the

crosshairs of the eyepiece.[12]

The refractive index value is read directly from the instrument's scale.

Determination of Flash Point (Closed Cup Method)
The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition

source is present.[13][14] The closed cup method is preferred for its higher precision as it

contains the vapors.[13][15]

Apparatus:

Closed cup flash point tester (e.g., Pensky-Martens or Abel apparatus)[16]
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Calibrated thermometer

Heat source

Procedure:

A specified volume of the α-methylbenzyl cyanide sample is placed into the test cup of the

apparatus.[15][17]

The lid is sealed, and the sample is heated at a slow, constant rate.

An ignition source (a small flame or spark) is periodically introduced into the vapor space of

the cup.

The temperature at which a distinct flash is observed inside the cup is recorded as the flash

point.[15][17]

It is crucial to use a new sample for each test to ensure accuracy.[17]

Synthesis and Purification Workflow
While no specific biological signaling pathways involving α-methylbenzyl cyanide were

identified, a critical workflow for professionals in this field is its synthesis and subsequent

purification. The following diagram illustrates a generalized workflow for the preparation of a

benzyl cyanide derivative, which is applicable to α-methylbenzyl cyanide.
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General Workflow for Synthesis and Purification of α-Methylbenzyl Cyanide

Reactants & Reagents

α-Methylbenzyl Halide
(e.g., Chloride or Bromide)

Cyanide Salt
(e.g., NaCN or KCN)

Reaction

Solvent
(e.g., Ethanol/Water)

Aqueous Workup
(Quenching & Extraction)

Drying of Organic Layer
(e.g., with MgSO₄ or Na₂SO₄)

Purification

Crude Product

Pure α-Methylbenzyl Cyanide

Yields

Product Characterization

Product

Yields

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of α-methylbenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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